N-(5,6-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-2,6-dimethoxybenzamide
Description
N-(5,6-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-2,6-dimethoxybenzamide, also known as DMBMF, is a synthetic compound that has gained significant attention in scientific research due to its potential for various applications, including medicinal chemistry and material science.
Scientific Research Applications
Anticancer Potential
Chalcones, including our compound of interest, have been investigated for their potential as anticancer agents. Their α,β-unsaturated carbonyl system and conjugated double bonds contribute to their bioactivity. Researchers have explored the cytotoxic effects of dimethoxy-chalcones against cancer cell lines, making them promising candidates for further study in cancer therapy .
Anti-Inflammatory Activity
Dimethoxy and trimethoxy chalcone derivatives have demonstrated anti-inflammatory properties. These compounds can modulate inflammatory pathways, potentially providing relief from inflammatory conditions. Researchers have studied their effects on pro-inflammatory cytokines and enzymes, highlighting their therapeutic potential .
Antileishmanial and Antimalarial Properties
Chalcones, including our compound, have shown promise as antileishmanial and antimalarial agents. Their unique structure allows them to interact with parasite enzymes, disrupting essential metabolic pathways. Further research aims to optimize their efficacy and safety for treating these parasitic diseases .
Antiviral Applications
Chalcones exhibit antiviral activity against various viruses, including herpes simplex virus (HSV), influenza, and human immunodeficiency virus (HIV). Their mode of action involves inhibiting viral replication or entry. Scientists continue to explore their potential as adjuncts to existing antiviral therapies .
Photophysical Properties
Dimethoxy-chalcones possess interesting photophysical properties due to their extended π-conjugation. Researchers have investigated their fluorescence behavior, which could have applications in sensors, imaging, and optoelectronic devices .
Crystal Lattice Stabilization
Understanding the crystal lattice arrangement of dimethoxy-chalcones is crucial for material properties. Techniques like X-ray diffraction and computational modeling have been employed to analyze intermolecular interactions, bond distances, and angles. The molecular arrangement influences stability, solubility, and other properties relevant to pharmacological and technological applications .
properties
IUPAC Name |
N-(5,6-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-2,6-dimethoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O5S/c1-21-11-9-14(25-4)15(26-5)10-16(11)27-19(21)20-18(22)17-12(23-2)7-6-8-13(17)24-3/h6-10H,1-5H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IYVRXZAOPYAFKY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC(=C(C=C2SC1=NC(=O)C3=C(C=CC=C3OC)OC)OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-N-(5,6-dimethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-2,6-dimethoxybenzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5,6-dichloro-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]pyridine-3-carboxamide](/img/structure/B2581937.png)
![4-Hydrazino-5,6,7,8,9,10-hexahydrocycloocta[4,5]thieno[2,3-d]pyrimidine](/img/structure/B2581938.png)
![N-([2,3'-bifuran]-5-ylmethyl)-3-fluoro-4-methoxybenzamide](/img/structure/B2581942.png)
![N-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)-1-((4-methoxyphenyl)sulfonyl)piperidine-4-carboxamide](/img/structure/B2581947.png)
![N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-4-(1-propionyl-2,3-dihydro-1H-indol-5-yl)benzamide](/img/structure/B2581948.png)
![3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-N-(4-methylbenzyl)thiophene-2-carboxamide](/img/structure/B2581949.png)
![(1E,4Z)-1-[2-[6-[(2,4-dichlorophenyl)methyl]pyridazin-3-yl]hydrazinyl]-5-thiophen-2-ylpenta-1,4-dien-3-one](/img/structure/B2581958.png)